Cas no 1261943-03-6 (2-(3-Chloro-4-methylphenyl)phenol)

• Product Name: 2-(3-Chloro-4-methylphenyl)phenol
• CAS No: 1261943-03-6
• MF: C₁₃H₁₁ClO
• MW: 218.678842782974
• MDL: MFCD18312873
• CID: 2622153
• PubChem ID: 53218587
• Update Time: 2025-07-23

2-(3-Chloro-4-methylphenyl)phenol Chemical and Physical Properties

Names and Identifiers

• MFCD18312873
• DTXSID30683507
• 2-(3-CHLORO-4-METHYLPHENYL)PHENOL
• 1261943-03-6
• 3'-Chloro-4'-methyl[1,1'-biphenyl]-2-ol
• AKOS017557720
• 2-(3-Chloro-4-methylphenyl)phenol, 95%
• 2-(3-Chloro-4-methylphenyl)phenol

• MDL： MFCD18312873
• Inchi： 1S/C13H11ClO/c1-9-6-7-10(8-12(9)14)11-4-2-3-5-13(11)15/h2-8,15H,1H3
• InChI Key： FYYCNCAFFKMBMG-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C)C1C=CC=CC=1O

Computed Properties

• Exact Mass: 218.0498427Da
• Monoisotopic Mass: 218.0498427Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 20.2Ų

Additional information on 2-(3-Chloro-4-methylphenyl)phenol

Introduction to 2-(3-Chloro-4-methylphenyl)phenol (CAS No. 1261943-03-6)

2-(3-Chloro-4-methylphenyl)phenol, identified by the Chemical Abstracts Service Number (CAS No.) 1261943-03-6, is a significant organic compound that has garnered attention in the field of pharmaceutical chemistry and materials science. This compound, featuring a phenolic structure with chloro and methyl substituents, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The molecular framework of 2-(3-Chloro-4-methylphenyl)phenol consists of two aromatic rings connected by a hydroxyl-substituted phenyl group. The presence of a chloro group at the 3-position and a methyl group at the 4-position of one of the rings introduces electrophilic and lipophilic characteristics, respectively, which can influence its reactivity and interaction with biological targets. This structural arrangement makes it a versatile building block for designing novel compounds with potential therapeutic applications.

In recent years, there has been growing interest in exploring the pharmacological properties of 2-(3-Chloro-4-methylphenyl)phenol and its derivatives. Research has indicated that this compound may possess antioxidant, anti-inflammatory, and antimicrobial activities, making it a promising candidate for further investigation in drug discovery. The phenolic hydroxyl group serves as a reactive site for various chemical modifications, allowing chemists to tailor its properties for specific applications.

One of the most compelling aspects of 2-(3-Chloro-4-methylphenyl)phenol is its role in synthesizing complex molecules that interact with biological systems. For instance, studies have demonstrated its utility in creating ligands for metal ions, which are crucial in many biological processes. The chloro and methyl substituents can be further functionalized to enhance binding affinity and selectivity, making this compound a valuable tool in medicinal chemistry.

The synthesis of 2-(3-Chloro-4-methylphenyl)phenol typically involves aromatic substitution reactions, such as chlorination and methylation, followed by coupling or condensation steps to achieve the desired structure. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions, have been employed to improve yield and purity. These techniques ensure that the final product meets the stringent requirements for pharmaceutical applications.

From a materials science perspective, 2-(3-Chloro-4-methylphenyl)phenol has shown potential in developing advanced materials with specific functionalities. Its aromatic structure and substituents contribute to its ability to form stable complexes with other molecules, making it useful in creating sensors, catalysts, and polymer additives. The compound's stability under various conditions further enhances its applicability in industrial and research settings.

Recent research has also highlighted the importance of 2-(3-Chloro-4-methylphenyl)phenol in understanding environmental chemistry. Its persistence and potential interactions with other pollutants make it a subject of interest in ecological studies. By studying its behavior in different environments, scientists can gain insights into how organic compounds affect ecosystems and develop strategies for pollution control.

The pharmacokinetic properties of 2-(3-Chloro-4-methylphenyl)phenol are another area of active investigation. Studies have examined how the compound is metabolized and excreted by organisms, providing critical data for drug development. Understanding these processes helps researchers optimize dosages and delivery methods to maximize therapeutic efficacy while minimizing side effects.

In conclusion,2-(3-Chloro-4-methylphenyl)phenol (CAS No. 1261943-03-6) is a multifaceted compound with significant potential in pharmaceuticals, materials science, and environmental chemistry. Its unique structural features and reactivity make it a valuable asset for researchers seeking to develop new drugs or advanced materials. As scientific understanding continues to evolve,2-(3-Chloro-4-methylphenyl)phenol will likely remain at the forefront of innovation in these fields.